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Compound of Interest

Compound Name: ATL-802

Cat. No.: B1666114

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATL-802 is a potent and highly selective antagonist of the mouse A2B adenosine receptor
(A2BR), a G-protein coupled receptor involved in a variety of physiological and pathological
processes. As a member of the adenosine receptor family, the A2BR is activated by
extracellular adenosine, which often accumulates in the tumor microenvironment and sites of
inflammation, leading to immunosuppressive effects. ATL-802 offers a powerful tool for in vitro
studies to investigate the role of A2BR signaling in cancer biology, immunology, and other
inflammatory conditions. By blocking the A2BR, ATL-802 can reverse adenosine-mediated
immunosuppression and inhibit tumor growth, making it a valuable compound for preclinical
drug development.

The A2B receptor is coupled to Gs and Gq proteins. Activation of the Gs pathway leads to an
increase in intracellular cyclic AMP (CAMP), while the Gq pathway stimulates phospholipase C.
ATL-802 effectively blocks these downstream signaling events, allowing for the elucidation of
A2BR-mediated cellular functions.

Quantitative Data Summary

The following table summarizes the binding affinity and selectivity of ATL-802 for various
mouse adenosine receptors. This data is critical for designing experiments and interpreting
results.
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Selectivity vs.

Target Receptor Ligand Ki (nM) nereE
Mouse A2B ATL-802 8.6

Mouse Al ATL-802 >10,000 >1162-fold
Mouse A2A ATL-802 8393 976-fold
Mouse A3 ATL-802 >10,000 >1162-fold

Signaling Pathway Diagram

The following diagram illustrates the canonical signaling pathway of the A2B adenosine
receptor and the point of inhibition by ATL-802.
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Caption: A2B Adenosine Receptor Signaling Pathway and ATL-802 Inhibition.
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Experimental Protocols
General Guidelines for Handling ATL-802

Storage: Store ATL-802 as a solid at -20°C. For long-term storage, -80°C is recommended.

Solubility: ATL-802 is soluble in DMSO. Prepare a stock solution (e.g., 10 mM) in DMSO and
store in aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Working Solutions: Prepare fresh working solutions by diluting the stock solution in the
appropriate cell culture medium immediately before use. The final concentration of DMSO in
the culture should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Recommended Cell Lines

Since ATL-802 is a selective antagonist for the mouse A2B receptor, it is essential to use

murine cell lines that endogenously express A2BR. The following cell lines have been reported

to express murine A2BR and are suitable for in vitro studies with ATL-802:

Murine Type Il Alveolar Epithelial Cells (AECSs): Primary cells that express high levels of
A2BR.

LLC1 (Lewis Lung Carcinoma): A murine lung cancer cell line.
MC38 (Murine Colon Adenocarcinoma): A colon cancer cell line.
B16-SIY: A melanoma cell line engineered to express the SIYRYYGL peptide.

Primary Murine Splenocytes: For immunology studies.

Experimental Workflow: General Cell-Based Assay

The following diagram outlines a general workflow for conducting cell-based assays with ATL-
802.

Seed murine cells expressing A2BR Incubate for 24h Treat cells with varying Add A2BR agonist Incubate for the desired Perform specific assay AT SRR
> in multi-well plates to allow cell adherence concentrations of ATL-802 (eg.NECA) | ( duration (assay-dependent) ) (cAMP, Viability, Cytokine) ¥ B

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/product/b1666114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for ATL-802 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666114#atl-802-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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